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Compound of Interest

1-(4-Methoxycyclohexyl)propan-1-
Compound Name:
one

cat. No.: B1383015

CAS Number: 859055-52-0

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Methoxycyclohexyl)propan-1-one is a chemical compound with the CAS number
859055-52-0.[1] Structurally, it features a propan-1-one moiety attached to a 4-
methoxycyclohexyl ring. This molecule is of potential interest to researchers in organic
synthesis, medicinal chemistry, and materials science due to its combination of a flexible
cycloaliphatic core and a reactive ketone group. This guide provides a summary of the currently
available technical information for this compound.

Chemical and Physical Properties

A summary of the fundamental properties of 1-(4-Methoxycyclohexyl)propan-1-one is
provided in the table below. This information is crucial for its handling, characterization, and use
in experimental settings.
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Property Value Source
CAS Number 859055-52-0 [1]
Molecular Formula C10H1802 [1]
Molecular Weight 170.25 g/mol [1]

Note: Detailed experimental data on properties such as boiling point, melting point, and
solubility are not readily available in the public domain.

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols for 1-(4-Methoxycyclohexyl)propan-1-one are
not extensively documented in publicly available scientific literature. Commercial suppliers list it
as a research chemical, suggesting its synthesis is achievable, likely through standard organic
chemistry reactions. A plausible synthetic route is illustrated in the workflow diagram below.

Hypothetical Synthetic Workflow
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Caption: A potential synthetic route to 1-(4-Methoxycyclohexyl)propan-1-one.
Methodology:

A potential method for the synthesis of 1-(4-Methoxycyclohexyl)propan-1-one could involve
the reaction of a derivative of 4-methoxycyclohexanecarboxylic acid with an organometallic
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propyl reagent.

 Activation of Carboxylic Acid: The carboxylic acid would first be converted to a more reactive
species, such as an acid chloride or an ester.

e Grignard or Organolithium Reaction: The activated carboxylic acid derivative would then be
reacted with a propyl organometallic reagent, such as propyllithium or propylmagnesium
bromide. This would involve a nucleophilic acyl substitution to form the ketone.

» Work-up and Purification: The reaction mixture would then be quenched and the desired
product, 1-(4-Methoxycyclohexyl)propan-1-one, would be isolated and purified using
standard techniques like column chromatography.

Note: This is a generalized, hypothetical protocol. The specific reaction conditions, including
solvent, temperature, and reaction time, would need to be optimized.

Analytical Characterization

Standard analytical techniques would be employed to confirm the identity and purity of 1-(4-
Methoxycyclohexyl)propan-1-one.

Analytical Method Expected Observations

1H and 3C NMR would confirm the presence of

] the methoxy group, the cyclohexyl ring protons,
Nuclear Magnetic Resonance (NMR)
and the protons of the propyl group. The
Spectroscopy ) ) ]
chemical shifts and coupling patterns would be

characteristic of the proposed structure.

The mass spectrum should show a molecular
Mass Spectrometry (MS) ion peak corresponding to the molecular weight

of the compound (170.25 g/mol ).

An IR spectrum would exhibit a strong
Infrared (IR) Spectroscopy absorption band characteristic of a ketone

carbonyl group (C=0) around 1710 cm~1,

Biological Activity and Signaling Pathways
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As of the date of this guide, there is no specific information in peer-reviewed scientific literature
regarding the biological activity or mechanism of action of 1-(4-Methoxycyclohexyl)propan-1-
one. Research on structurally related compounds containing a propan-1-one moiety has
explored various biological activities; however, direct extrapolation to the title compound is not
scientifically sound without experimental validation.

Given the lack of data, no signaling pathways or experimental workflows for biological
evaluation can be provided at this time. Researchers interested in the pharmacological
potential of this compound would need to conduct initial screening assays to determine any
biological effects.

Logical Workflow for Preliminary Biological Screening
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Caption: A general workflow for the initial biological evaluation of a novel compound.

Safety and Handling

A formal Safety Data Sheet (SDS) for 1-(4-Methoxycyclohexyl)propan-1-one is not widely
available. As with any chemical of unknown toxicity, it should be handled with care in a well-
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ventilated laboratory, and appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn.

Conclusion

1-(4-Methoxycyclohexyl)propan-1-one is a chemical compound with a confirmed CAS
number and basic chemical properties. However, there is a notable absence of in-depth
technical data in the public domain regarding its synthesis, experimental protocols, and
biological activity. This presents an opportunity for researchers to explore the properties and
potential applications of this molecule. The information and hypothetical workflows provided in
this guide are intended to serve as a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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